Cas no 10108-80-2 (1,2-Propanediol,1,2-dipropanoate)

• Product Name: 1,2-Propanediol,1,2-dipropanoate
• CAS No: 10108-80-2
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 150931
• PubChem ID: 112002
• Update Time: 2025-04-19

1,2-Propanediol,1,2-dipropanoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,1,2-dipropanoate
• 2-propanoyloxypropyl propanoate
• propane-1,2-diyl dipropionate
• PROPYLENEGLYCOL DIPROPIONATE
• 1,2-Propanediol, dipropanoate
• 1,2-Propylene glycol dipropionate
• Dipropionic acid 1,2-propanediyl ester
• 1,2-Propanediol, 1,2-dipropanoate
• UNII-4DZ729T8XW
• Propane-1,2-diyl dipropanoate
• SCHEMBL181935
• EINECS 233-298-8
• 10108-80-2
• PROPYLENEGLYCOL DIPROPIONATE, (+/-)-
• PROPIONIC ACID, PROPYLENE ESTER
• 1,2-Propanediol, dipropionate
• KFNABOVSAPCOCY-UHFFFAOYSA-N
• (+/-)-PROPYLENEGLYCOL DIPROPIONATE
• NS00044645
• DTXSID50864210
• Propylene glycol dipropionate
• Propylene glycol 1,2-dipropionate
• 1-(PROPANOYLOXY)PROPAN-2-YL PROPANOATE
• 4DZ729T8XW
• AI3-28581
• Q27259465
• BRN 1775906
• FEMA NO. 4465

• Inchi： 1S/C9H16O4/c1-4-8(10)12-6-7(3)13-9(11)5-2/h7H,4-6H2,1-3H3
• InChI Key： KFNABOVSAPCOCY-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C(C)COC(CC)=O

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.02
• Boiling Point: 230.2°Cat760mmHg
• Flash Point: 104°C
• Refractive Index: 1.425
• PSA: 115.06
• FEMA: 4465 | PROPYLENEGLYCOL DIPROPIONATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives